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Researchers, scientists, and drug development professionals should be aware that UNC7145
is not a therapeutic agent and, therefore, is not investigated for synergistic effects in

combination therapies. Instead, UNC7145 serves a critical role in research as an inactive

negative control for the chemical probe UNC6934.

Recent findings have identified UNC7145 as a structurally similar but inactive derivative of

UNC6934.[1][2][3][4][5] UNC6934 is a potent and selective chemical probe developed by a

collaboration between the Structural Genomics Consortium (SGC) and the Center for

Integrative Chemical Biology and Drug Discovery (CICBDD) at the University of North Carolina.

[3] It functions as an antagonist of the NSD2-PWWP1 protein-protein interaction.[3]

Due to its designed inactivity, UNC7145 is used in experiments to ensure that the observed

biological effects of UNC6934 are specifically due to its intended mechanism of action and not

a result of off-target effects or the compound's general chemical structure.[1][2][3][4][5]

The Role of the Active Probe: UNC6934
To provide context, UNC6934 targets the NSD2 (Nuclear Receptor Binding SET Domain

Protein 2), a histone methyltransferase.[4][5] NSD2 is implicated in various diseases, including

certain types of cancer. By inhibiting the interaction between the PWWP domain of NSD2 and

histone H3K36me2, UNC6934 disrupts NSD2's function and localization within the cell.[3][4][5]

The study of UNC6934 and its effects on cellular pathways provides valuable insights into the

biological role of NSD2 and its potential as a therapeutic target.
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Experimental Workflow: The Use of a Negative
Control
In a typical experimental setup investigating the effects of UNC6934, researchers would treat

one set of cells or model organisms with the active probe (UNC6934) and a parallel set with the

inactive control (UNC7145). By comparing the outcomes between the two groups, any

differences can be confidently attributed to the specific activity of UNC6934.
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Caption: Experimental workflow using an active probe and a negative control.

Signaling Pathway Context: NSD2 and its
Interactions
The active probe UNC6934 is designed to interfere with the NSD2 signaling pathway. This

pathway is crucial for chromatin regulation and gene expression. The diagram below illustrates

the intended point of intervention for a probe like UNC6934, for which UNC7145 serves as a

control.
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Caption: Simplified diagram of NSD2 interaction with chromatin and the role of UNC6934.

In summary, the scientific literature and available data identify UNC7145 as an indispensable

tool for validating the on-target effects of the active chemical probe UNC6934. There is no

evidence to suggest that UNC7145 has any therapeutic properties, and therefore, it is not a

candidate for combination therapies aimed at achieving synergistic effects. For researchers

interested in the therapeutic potential of targeting NSD2, further investigation into the effects of

UNC6934 would be the appropriate line of inquiry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/unc7145.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189931/
https://www.thesgc.org/chemical-probes/unc6934
https://pubmed.ncbi.nlm.nih.gov/34782742/
https://pubmed.ncbi.nlm.nih.gov/34782742/
https://www.biorxiv.org/content/10.1101/2021.03.05.433782.full
https://www.benchchem.com/product/b10860592#unc7145-combination-therapy-synergistic-effects
https://www.benchchem.com/product/b10860592#unc7145-combination-therapy-synergistic-effects
https://www.benchchem.com/product/b10860592#unc7145-combination-therapy-synergistic-effects
https://www.benchchem.com/product/b10860592#unc7145-combination-therapy-synergistic-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10860592?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

